5-Amino-2-phenyl-2H-1,2,3-triazole-4-carboxamide
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Overview
Description
5-Amino-2-phenyl-2H-1,2,3-triazole-4-carboxamide is a heterocyclic compound . It is a part of the triazole family, which is known for its versatile biological activities . Triazoles are readily capable of binding in the biological system with a variety of enzymes and receptors .
Molecular Structure Analysis
The molecular structure of this compound can be inferred from its IUPAC name. It contains a triazole ring, which is a five-membered ring with two carbon atoms and three nitrogen atoms. Attached to this ring are an amino group, a phenyl group, and a carboxamide group .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound include a boiling point of 239°C . Its molecular weight is 204.19 . It is a solid powder at ambient temperature .Scientific Research Applications
Diverse Biological Activities and Synthetic Approaches
Triazole derivatives, including 5-Amino-2-phenyl-2H-1,2,3-triazole-4-carboxamide, have been extensively studied for their broad range of biological activities. These compounds are known for their anti-inflammatory, antiplatelet, antimicrobial, antimycobacterial, antitumoral, and antiviral properties. Their structural versatility allows for numerous synthetic modifications, aiming to develop new drugs with improved efficacy and specificity. The synthesis and evaluation of these derivatives have highlighted their potential against various diseases, including neglected diseases that affect a significant portion of the global population (Ferreira et al., 2013).
Industrial Applications in Fine Organic Synthesis
The compound and its related derivatives have found applications in the industry of fine organic synthesis, contributing to the production of agricultural products, pharmaceuticals, dyes, high-energy materials, and anti-corrosion additives. Their utility extends to the creation of analytical and flotation reagents, heat-resistant polymers, products with fluorescent properties, and ionic liquids, showcasing the versatility of these compounds in various industrial applications (Nazarov et al., 2021).
Contribution to Material Science and Biomedical Research
In material science and biomedical research, triazole derivatives are employed due to their stable and multifunctional scaffold. They are instrumental in developing new materials with potential applications in nanotechnology, polymer processing, and biomedical fields. The understanding of their supramolecular self-assembly behavior has led to their application in creating nanometer-sized structures stabilized by hydrogen bonding, which is crucial for developing advanced materials with specific properties (Cantekin et al., 2012).
Advances in Synthetic Chemistry
Recent advancements in synthetic chemistry have emphasized eco-friendly procedures for synthesizing triazole derivatives, including this compound. These methodologies offer advantages such as shorter reaction times, easier work-up, and higher yields compared to classical procedures. The adoption of such eco-friendly synthetic routes aligns with the growing need for sustainable and green chemistry practices in drug development and other industrial applications (de Souza et al., 2019).
Safety and Hazards
The safety information available indicates that 5-Amino-2-phenyl-2H-1,2,3-triazole-4-carboxamide may cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves/protective clothing/eye protection/face protection .
Mechanism of Action
Target of Action
Similar compounds, such as 2-phenyl-5-methyl-2h-1,2,3-triazole-4-carboxylic acids/carbohydrazides, have been evaluated for their in vitro xanthine oxidase (xo) inhibitory activity . Xanthine oxidase is an enzyme involved in purine metabolism and is a target for gout treatment.
Mode of Action
Triazole derivatives are known to interact with various enzymes and receptors, showing versatile biological activities . They can inhibit enzymes by competition and stop the elongation of the viral nucleic acid chain .
Biochemical Pathways
Triazole derivatives are known to interact with a variety of enzymes and receptors, potentially affecting multiple biochemical pathways .
Pharmacokinetics
The compound is a solid powder at ambient temperature , which could influence its bioavailability.
Result of Action
Similar compounds have shown high potency in inhibiting xanthine oxidase, an enzyme involved in purine metabolism .
Action Environment
The compound is stable at ambient temperature , suggesting that it may be stable under a variety of environmental conditions.
Biochemical Analysis
Biochemical Properties
It is known that this compound can interact with various enzymes and proteins
Cellular Effects
Some studies suggest that it may influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
It is believed to exert its effects at the molecular level, potentially through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Temporal Effects in Laboratory Settings
It is known that this compound has good thermal stability .
Metabolic Pathways
It is possible that this compound interacts with various enzymes or cofactors, and may influence metabolic flux or metabolite levels .
Properties
IUPAC Name |
5-amino-2-phenyltriazole-4-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9N5O/c10-8-7(9(11)15)12-14(13-8)6-4-2-1-3-5-6/h1-5H,(H2,10,13)(H2,11,15) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LLMDNAOXHXCIOB-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N2N=C(C(=N2)N)C(=O)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9N5O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00346031 |
Source
|
Record name | 5-Amino-2-phenyl-2H-1,2,3-triazole-4-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00346031 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
203.20 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
103752-72-3 |
Source
|
Record name | 5-Amino-2-phenyl-2H-1,2,3-triazole-4-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00346031 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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